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Compound of Interest

Compound Name: Sulfanilic acid

CAS No.: 97675-28-0

Cat. No.: B7769371

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the acid dissociation constant (pKa) of

sulfanilic acid (4-aminobenzenesulfonic acid) in aqueous solutions. This document

consolidates key data, outlines detailed experimental protocols for pKa determination, and

presents visual diagrams to illustrate the underlying chemical principles and workflows.

Executive Summary
Sulfanilic acid is an important organic compound, widely utilized as a precursor in the

synthesis of azo dyes, sulfa drugs, and other specialty chemicals.[1][2] Its utility is deeply

rooted in its physicochemical properties, particularly its acid-base behavior in aqueous media.

As a zwitterionic molecule, containing both a strongly acidic sulfonic acid group and a weakly

basic amino group, its state of ionization is highly dependent on pH. A precise understanding of

its pKa value is critical for reaction optimization, formulation development, and predicting its

physiological interactions. This guide provides a definitive overview of the pKa of sulfanilic
acid, supported by experimental methodologies.
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pKa Values of Sulfanilic Acid
Sulfanilic acid is characterized by two pKa values, corresponding to the deprotonation of the

sulfonic acid group (-SO₃H) and the protonated amino group (-NH₃⁺). However, due to the

zwitterionic nature of the molecule in its solid state and in neutral aqueous solution, the most

practically relevant and frequently cited pKa value relates to the equilibrium of the anilinium ion.

The sulfonic acid group is highly acidic, with a pKa often estimated to be less than 1.

The pKa for the dissociation of the protonated amino group is consistently reported in the range

of 3.23 to 3.25 at 25°C.

Parameter Reported Value Temperature (°C) Reference

pKa 3.24 25 [3][4][5][6]

pKa 3.23 25 [1][7]

pKa 3.25 25 [8]

pKa 3.232 25 [9]

Acid-Base Chemistry and Zwitterionic Nature
In the solid state and near neutral pH in aqueous solution, sulfanilic acid exists predominantly

as a zwitterion (H₃N⁺C₆H₄SO₃⁻).[2][8] This internal salt is formed as the highly acidic sulfonic

acid group protonates the basic amino group. This structure explains its high melting point and

low solubility in organic solvents.

The primary equilibrium of interest in most applications is the dissociation of the proton from the

anilinium group (-NH₃⁺), which acts as a weak acid.

Equilibrium Reaction:

H₃N⁺C₆H₄SO₃⁻ (aq) + H₂O (l) ⇌ H₂NC₆H₄SO₃⁻ (aq) + H₃O⁺ (aq)

The pKa value of ~3.24 corresponds to this equilibrium. At a pH below this value, the cationic

form (protonated amine) predominates. Above this pH, the anionic form (neutral amine)

becomes the major species in solution.
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Predominant at pH < 3.24
 H₃N⁺-C₆H₄-SO₃⁻
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Figure 1: Acid-base equilibrium of sulfanilic acid in aqueous solution.

Experimental Protocol: pKa Determination by
Potentiometric Titration
Potentiometric titration is a highly accurate and common method for determining pKa values.[2]

[10] The procedure involves monitoring the pH of a solution of the analyte as a titrant of known

concentration is incrementally added. The pKa is determined from the resulting titration curve.

Materials and Equipment
Analyte: High-purity sulfanilic acid

Titrant: Standardized 0.1 M Sodium Hydroxide (NaOH), carbonate-free

Acidic Solution: Standardized 0.1 M Hydrochloric Acid (HCl)

Inert Salt: Potassium Chloride (KCl) to maintain constant ionic strength

Solvent: Deionized, CO₂-free water

Equipment:

Calibrated pH meter with a combination glass electrode
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Magnetic stirrer and stir bar

Class A burette (25 or 50 mL)

Volumetric flasks and pipettes

Beaker (150 mL)

Procedure
Solution Preparation:

Accurately weigh approximately 0.5-1.0 mmol of sulfanilic acid and dissolve it in ~50 mL

of deionized water in a 150 mL beaker. Gentle warming may be required to fully dissolve

the compound.

Add a sufficient amount of KCl to achieve a constant ionic strength (e.g., 0.1 M).

Place a magnetic stir bar in the beaker.

Initial Acidification:

To ensure the starting point of the titration begins with the fully protonated species

(H₃N⁺C₆H₄SO₃⁻), add 0.1 M HCl to the solution until the pH is stable below 2.0.

Titration:

Immerse the calibrated pH electrode in the solution, ensuring the bulb is fully submerged

but does not interfere with the stir bar.

Begin stirring at a constant, moderate speed.

Fill the burette with standardized 0.1 M NaOH solution.

Add the NaOH titrant in small, precise increments (e.g., 0.1-0.2 mL).

After each increment, allow the pH reading to stabilize and record both the volume of

NaOH added and the corresponding pH value.
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Continue the titration until the pH reaches approximately 11-12 to ensure the entire buffer

region is captured.

Data Analysis:

Plot the recorded pH (y-axis) versus the volume of NaOH added (x-axis) to generate the

titration curve.

Determine the equivalence point (Vₑ), which is the point of maximum slope on the curve.

This can be identified visually from the inflection point or more accurately by calculating

the first derivative (ΔpH/ΔV) of the curve.

The pH at the half-equivalence point (Vₑ/2) is equal to the pKa of the analyte.

pH (at V = Vₑ/2) = pKa
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of
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Contact
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Phone: (601) 213-4426
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